N-(6-acetamido-1,3-benzothiazol-2-yl)propanamide

• IUPAC Name: N-(6-acetamido-1,3-benzothiazol-2-yl)propanamide
• InChI: InChI=1S/C12H13N3O2S/c1-3-11(17)15-12-14-9-5-4-8(13-7(2)16)6-10(9)18-12/h4-6H,3H2,1-2H3,(H,13,16)(H,14,15,17)
• InChI Key: XAZAVEARZSPUPR-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=NC2=C(S1)C=C(C=C2)NC(=O)C
• Molecular Formula: C12H13N3O2S
• Molecular Weight: 263.32 g/mol
• CAS No.: 313660-18-3

Description

N-(6-acetamido-1,3-benzothiazol-2-yl)propanamide is a useful research compound. Its molecular formula is C12H13N3O2S and its molecular weight is 263.32. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Synthesis and Antinociceptive Activity : The synthesis of benzothiazole derivatives, including structures similar to N-(6-Acetylamino-benzothiazol-2-yl)-propionamide, has been explored for their antinociceptive activity. These compounds were synthesized and evaluated using various tests like hot plate and tail flick methods, showing promising results among the substances investigated (?nkol et al., 2000).

Corrosion Inhibition : Benzothiazole derivatives have been synthesized and studied for their corrosion inhibiting effect against steel in acidic solutions. These inhibitors demonstrated exceptional stability and higher inhibition efficiencies, indicating their potential application in protecting metals from corrosion (Zhiyong Hu et al., 2016).

Anticancer Activity : Research on N-cyclopropyl-2,4-difluoro-5-((2-(pyridin-2-ylamino)thiazol-5-ylmethyl)amino)benzamide, a compound with a core structure similar to N-(6-Acetylamino-benzothiazol-2-yl)-propionamide, revealed its potent and selective inhibition of vascular endothelial growth factor receptor-2 (VEGFR-2). This inhibition indicates a potential application in treating cancers by targeting angiogenesis (Borzilleri et al., 2006).

Material Science Applications

Electrochemical Applications : Benzothiazole derivatives are explored in electrochemical applications, such as corrosion inhibitors for carbon steel. Their ability to form protective layers on metal surfaces through adsorption suggests their utility in various industrial and engineering applications to prolong the lifespan of metal components and structures (Zhiyong Hu et al., 2016).

Mechanism of Action

Target of Action

Similar compounds have been shown to inhibit cholinesterase, which plays a crucial role in nerve signal transmission .

Mode of Action

Related compounds have been found to inhibit acetylcholinesterase, which could potentially lead to an increase in the concentration of acetylcholine in the synaptic cleft, enhancing cholinergic transmission .

Biochemical Pathways

Based on the potential inhibition of acetylcholinesterase, it could be inferred that this compound may affect the cholinergic pathway .

Result of Action

Related compounds have shown neuroprotective effects and cognition-enhancing properties .